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Compound of Interest

Compound Name:
Methyl quinoline-4-carboximidate

hydrochloride

CAS No.: 1196146-32-3

Cat. No.: B8005762

Get Quote

Chemical Identity & Physicochemical Context
Methyl quinoline-4-carboximidate hydrochloride is the Pinner salt derived from 4-

cyanoquinoline. It serves as a critical electrophilic intermediate in the synthesis of quinoline-

based amidines (e.g., antiviral or antimalarial scaffolds) and heterocycles.

IUPAC Name: Methyl quinoline-4-carboximidate hydrochloride

Functional Group: Aryl Imidate Salt (Imino ether hydrochloride)

Molecular Formula:

Key Characteristic:Moisture Sensitive. The imidate carbon is highly electrophilic. In the

presence of water, it rapidly hydrolyzes to methyl quinoline-4-carboxylate (ester) or

quinoline-4-carboxamide.

The Solubility-Stability Paradox
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For this compound, "solubility" is a dynamic property. In protic solvents (water, alcohols), the

compound is in equilibrium with its degradation products unless strictly anhydrous conditions

are maintained.

Solubility Profile in Organic Solvents
The following data categorizes solvents based on their utility in processing this intermediate

(Synthesis, Isolation, and Downstream Reaction).

Solvent Compatibility Table
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Solvent Class Specific Solvent Solubility Status Operational Note

Primary Alcohol Methanol (Anhydrous) High

Preferred solvent.

Stable if anhydrous.

Used for synthesis

and subsequent

amidination.[1]

Ethanol Moderate/High

Risk of trans-

esterification

(exchange of OMe to

OEt) if heated or

prolonged.

Polar Aprotic DMSO / DMF High

Excellent solubilizers

for NMR or reactions.

Must be dry to prevent

hydrolysis.

Acetonitrile Moderate

Soluble at reflux; often

sparingly soluble at

RT. Good for

crystallization.

Chlorinated
Dichloromethane

(DCM)
Low/Moderate

Often forms a

suspension. Used as

a co-solvent in Pinner

reactions.

Chloroform Low/Moderate Similar to DCM.

Non-Polar Diethyl Ether Insoluble

Primary Anti-solvent.

Used to precipitate the

salt from reaction

mixtures.[2]

MTBE Insoluble
Safer alternative to

ether for precipitation.

Hexanes / Heptane Insoluble Used to wash the filter

cake to remove
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unreacted nitrile.

Aqueous Water / Buffers Decomposes

Do not use. Rapid

hydrolysis to

ester/amide.

Mechanism of Action & Stability
Understanding the degradation pathways is essential for interpreting solubility data. If a sample

appears to dissolve in wet methanol, it is likely converting to the ester, which has a different

solubility profile.

Diagram: Solubility & Reactivity Workflow
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Caption: Operational workflow showing the safe processing window (green/yellow) versus the

degradation risk (red) upon exposure to moisture.

Experimental Protocols
Protocol A: Solubility Determination (Qualitative)
Use this protocol to verify solvent compatibility for recrystallization or reaction.

Prerequisites:
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Atmosphere: Nitrogen or Argon (Balloon or Glovebox).

Solvents: Dried over molecular sieves (3Å or 4Å).

Step-by-Step:

Preparation: Place 10 mg of Methyl quinoline-4-carboximidate HCl into a flame-dried 4 mL

vial equipped with a septum.

Addition: Add the target solvent (anhydrous) in 100 µL increments via syringe at Room

Temperature (25°C).

Observation:

Soluble: Clear solution within < 500 µL (Solubility > 20 mg/mL).

Sparingly Soluble: Requires heating or > 1 mL solvent.

Insoluble: Solid persists after 2 mL.

Verification (Critical): Take a 50 µL aliquot of the solution, dilute with dry DMSO-d6, and

immediately run 1H NMR.

Check: Look for the methyl singlet of the imidate (~4.0–4.5 ppm).

Fail: If peaks for methyl ester (~3.9 ppm) or amide are present, the solvent was wet, or the

compound decomposed.

Protocol B: Isolation via Anti-Solvent Precipitation
This is the standard method for purifying the compound based on its solubility differential.

Reaction Mixture: Start with the crude Pinner reaction mixture (typically in MeOH/Dioxane).

Concentration: Concentrate the mixture under reduced pressure (keep bath < 40°C) to

remove excess HCl gas and bulk solvent, leaving a concentrated slurry (~2–3 mL/g of

substrate).
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Precipitation: Slowly add Diethyl Ether or MTBE (10 volumes relative to residue) with

vigorous stirring. The imidate HCl salt is insoluble in ether and will crash out as a white/off-

white solid.

Filtration: Filter under an inert atmosphere (Schlenk frit or rapid filtration under N2 blanket).

Washing: Wash the cake 2x with anhydrous ether to remove residual HCl and unreacted

nitrile.

Drying: Dry under high vacuum at room temperature. Do not heat above 50°C as HCl may

dissociate or the salt may rearrange.

Expert Insights & Troubleshooting
The "Common Ion Effect" Trap
Researchers often attempt to dissolve this salt in HCl-saturated methanol to prevent

degradation. While excess HCl suppresses hydrolysis (by protonating water), it also decreases

solubility due to the common ion effect (Cl-).

Recommendation: Use neutral, anhydrous methanol for dissolution. Only add HCl if the

subsequent reaction requires a specific pH maintenance.

Trans-esterification Risks
Attempting to dissolve the methyl imidate in ethanol or isopropanol can lead to the exchange of

the alkoxy group:

Rule: Always match the solvent alcohol to the imidate alkoxy group (e.g., use Methanol for

Methyl imidates) unless this exchange is intended.

Analytical Monitoring
Standard reverse-phase HPLC (using water/acetonitrile gradients) is unsuitable for quantifying

this compound because it will hydrolyze on the column.

Alternative: Use Non-aqueous titration (perchloric acid in acetic acid) or qNMR (Quantitative

NMR) in DMSO-d6 for purity assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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